POL-RFAMIDE
Overview
Description
POL-RFAMIDE is a neuropeptide found in the hydromedusa Polyorchis penicillatus . The precursor protein for these peptides contains one copy of Pol-RFAMIDE I, 11 copies of Pol-RFAMIDE II, and one putative neuropeptide sequence . Neuropeptides containing the C-terminal sequence Arg-Phe-NH2 (RFamide) are abundant in evolutionarily ‘old’ nervous systems such as those of cnidarians .
Molecular Structure Analysis
The geometrical structure of POL-RFAMIDE II was carried out by molecular mechanics (MM). The linkage bonds are characterized by the torsional angles φ, ψ, and ω, and the side groups are characterized by the torsional angles χ1, χ2, χ3 . The energy-map for each monopeptide of the Pol-RFAMIDE II was drawn in the range of -180° to 180° with increments of 20° .Chemical Reactions Analysis
The N-terminal processing sites of the Pol-RFamide peptides are acidic, suggesting that cniderian nervous systems may use a variety of unconventional processing procedures .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
119116-89-1 |
|---|---|
Product Name |
POL-RFAMIDE |
Molecular Formula |
C36H57N11O8 |
Molecular Weight |
771.921 |
IUPAC Name |
(2S)-N-[(2S)-1-[[(2S)-1-[[2-[[2-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-5-oxopyrrolidine-2-carboxamide |
InChI |
InChI=1S/C36H57N11O8/c1-20(2)15-26(46-35(55)27(16-21(3)4)47-34(54)24-12-13-28(48)43-24)32(52)42-18-29(49)41-19-30(50)44-23(11-8-14-40-36(38)39)33(53)45-25(31(37)51)17-22-9-6-5-7-10-22/h5-7,9-10,20-21,23-27H,8,11-19H2,1-4H3,(H2,37,51)(H,41,49)(H,42,52)(H,43,48)(H,44,50)(H,45,53)(H,46,55)(H,47,54)(H4,38,39,40)/t23-,24-,25-,26-,27-/m0/s1 |
InChI Key |
GIFJMXFPCQODBR-IRGGMKSGSA-N |
SMILES |
CC(C)CC(C(=O)NC(CC(C)C)C(=O)NCC(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC(CC1=CC=CC=C1)C(=O)N)NC(=O)C2CCC(=O)N2 |
Origin of Product |
United States |
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